Cas no 2244721-34-2 (1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid)
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-fluoropyrimidin-2-yl)piperazin-2-one
- TRIFLUOROACETIC ACID
- 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid
-
- Inchi: 1S/C8H9FN4O.C2HF3O2/c9-6-3-11-8(12-4-6)13-2-1-10-5-7(13)14;3-2(4,5)1(6)7/h3-4,10H,1-2,5H2;(H,6,7)
- SMILES: C(F)(F)(F)C(=O)O.O=C1CNCCN1C1=NC=C(F)C=N1
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F132436-100mg |
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid |
2244721-34-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | F132436-500mg |
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid |
2244721-34-2 | 500mg |
$ 250.00 | 2022-06-05 | ||
| TRC | F132436-1g |
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid |
2244721-34-2 | 1g |
$ 410.00 | 2022-06-05 | ||
| A2B Chem LLC | AY12012-1mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 1mg |
$245.00 | 2024-04-20 | |
| A2B Chem LLC | AY12012-5mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 5mg |
$272.00 | 2024-04-20 | |
| A2B Chem LLC | AY12012-10mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 10mg |
$291.00 | 2024-04-20 | |
| A2B Chem LLC | AY12012-25mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 25mg |
$360.00 | 2024-04-20 | |
| A2B Chem LLC | AY12012-50mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 50mg |
$408.00 | 2024-01-01 | |
| A2B Chem LLC | AY12012-250mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 250mg |
$414.00 | 2024-04-20 | |
| A2B Chem LLC | AY12012-500mg |
1-(5-fluoropyrimidin-2-yl)piperazin-2-one trifluoroacetic acid |
2244721-34-2 | 95%+ | 500mg |
$649.00 | 2024-04-20 |
1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid
Introduction to 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one and Trifluoroacetic Acid
The compound 1-(5-Fluoropyrimidin-2-yl)piperazin-2-one (CAS No. 2244721-34-2) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. The presence of the 5-fluoropyrimidine moiety introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and drug design.
Recent studies have highlighted the importance of 1-(5-fluoropyrimidin-2-yl)piperazin-2-one in the development of kinase inhibitors. Researchers have demonstrated that this compound exhibits potent inhibitory activity against various protein kinases, which are key targets in cancer therapy. The integration of the fluorine atom at the pyrimidine ring enhances the molecule's ability to interact with the ATP-binding pocket of kinases, thereby improving its therapeutic potential.
In addition to its role as a kinase inhibitor, 1-(5-fluoropyrimidin-2-yl)piperazin-2-one has been explored as a building block for constructing more complex molecular scaffolds. Its versatility in forming hydrogen bonds and its ability to accommodate diverse substituents make it an ideal candidate for combinatorial chemistry approaches. Recent advancements in medicinal chemistry have leveraged this compound to design novel agents targeting neurodegenerative diseases and inflammatory conditions.
Complementing this discussion is trifluoroacetic acid (TFA), a widely used reagent in organic synthesis. TFA is particularly valued for its strong acidity and ability to act as a catalyst in various reactions, including peptide bond formation and esterifications. Its role in facilitating the synthesis of complex molecules cannot be overstated.
Recent research has also focused on optimizing reaction conditions using TFA to enhance yield and selectivity. For instance, TFA has been employed in the synthesis of bioactive compounds derived from 1-(5-fluoropyrimidin-2-yl)piperazin-2-one, enabling the formation of intricate stereochemical arrangements. These advancements underscore the importance of TFA as a critical reagent in modern drug discovery pipelines.
The combination of 1-(5-fluoropyrimidin-2-yl)piperazin-2-one and TFA represents a powerful synergy in organic synthesis. By leveraging the unique properties of both compounds, researchers can design and synthesize molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy. This collaboration highlights the importance of understanding the interplay between molecular structure and biological activity in drug development.
In conclusion, 1-(5-fluoropyrimidin-2-yl)piperazin-2-one (CAS No. 2244721-34-2) stands as a testament to the ingenuity of medicinal chemists in designing bioactive molecules. Its application in kinase inhibition and drug design, coupled with the indispensable role of trifluoroacetic acid, underscores their significance in advancing modern pharmacology.
2244721-34-2 (1-(5-Fluoropyrimidin-2-yl)piperazin-2-one; Trifluoroacetic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)